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Compound of Interest

Compound Name: DG-8

Cat. No.: B12393720 Get Quote

Initial investigations to create a technical support center for reducing the off-target effects of a

compound referred to as "DG-8" have revealed a significant ambiguity in the identity of this

molecule within the scientific research community. The term "DG-8" does not correspond to a

well-defined and widely recognized kinase inhibitor or research compound for which a

comprehensive off-target profile and mitigation strategies can be detailed.

Our search has yielded several possible, but ultimately inconclusive, interpretations of "DG-8":

Delta-8-tetrahydrocannabinol (Δ8-THC): A psychoactive cannabinoid and isomer of Delta-9-

THC, the primary psychoactive component in cannabis. While Δ8-THC is a subject of

research and has known on-target effects on cannabinoid receptors (CB1 and CB2), the

discussion around its "off-target" effects is not typically framed in the context of a specific

research tool for which precise off-target mitigation strategies in cellular assays are the

primary concern. The focus is more on its physiological and psychoactive side effects.

Diacylglycerol Kinase Subtype 8 (DGKθ) Inhibitors: Research exists on inhibitors of

Diacylglycerol Kinase Subtype 8 (often abbreviated as DGKθ or DGS8). However, the

specific inhibitors for this enzyme are not commonly referred to as "DG-8."

A Modified Deoxyguanosine: The Protein Data Bank (PDB) contains an entry for a ligand

with the identifier "DG8," which is 2'-deoxy-8-(pyren-1-ylamino)guanosine 5'-(dihydrogen

phosphate). This is a modified DNA component and not a kinase inhibitor or a drug-like

molecule in the context of the user's request.
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Proprietary or Obscure Compound: It is possible that "DG-8" is an internal designation for a

compound within a specific research institution or company, or a very newly developed

molecule that is not yet widely documented in public scientific literature.

Due to the lack of a clear and unambiguous identification of "DG-8" as a specific research

compound with known on-target and off-target effects, we are unable to provide the requested

technical support center content.

To proceed with your request, please provide more specific information about the "DG-8"

compound you are working with, such as:

The full chemical name or IUPAC name.

The CAS (Chemical Abstracts Service) number.

The primary intended biological target (e.g., a specific kinase).

Any publication or patent references that describe the compound.

Once the identity of "DG-8" is clarified, we will be able to gather the necessary information to

create a comprehensive technical support resource detailing its off-target effects and providing

robust troubleshooting guides and FAQs for researchers.

To cite this document: BenchChem. [Technical Support Center: Navigating the "DG-8"
Ambiguity in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393720#how-to-reduce-off-target-effects-of-dg-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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